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Compound of Interest

Compound Name: Dynorphin B (1-13) tfa

Cat. No.: B15618223

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the proper dissolution and storage of Dynorphin
B (1-13) trifluoroacetate (TFA), a potent kappa-opioid receptor agonist. Adherence to these
guidelines is crucial for maintaining the peptide's integrity and ensuring the reproducibility of
experimental results.

Data Presentation: Storage and Solubility

Proper handling and storage are paramount to preserving the biological activity of Dynorphin
B (1-13) TFA. The following table summarizes the recommended storage conditions for the
lyophilized powder and reconstituted solutions, as well as its solubility.

Storage Storage .
Form ) Solvent Solubility
Temperature Duration
Lyophilized
-80°C 2 years N/A N/A
Powder
-20°C 1 year N/A N/A
=50 mg/mL
In Solution -80°C 6 months H20
(29.68 mM)[1]
> 50 mg/mL
-20°C 1 month H20

(29.68 mM)[1]
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Note on TFA Salt: Dynorphin B (1-13) is often supplied as a TFA salt, a remnant from the
purification process. While generally not problematic for many in vitro applications, it's
important to be aware that TFA counterions can influence the peptide's secondary structure
and solubility. For sensitive cell-based assays or in vivo studies, researchers may consider
exchanging the TFA salt for acetate or HCI.[2][3][4]

Experimental Protocol: Dissolution and Storage

This protocol outlines the steps for reconstituting lyophilized Dynorphin B (1-13) TFA to create
a stock solution and provides guidelines for its subsequent storage.

1. Materials:

e Dynorphin B (1-13) TFA (lyophilized powder)

« Sterile, high-purity water (e.g., Milli-Q or WFI)

o Sterile, low-protein-binding microcentrifuge tubes

o Calibrated pipettes and sterile, low-retention pipette tips
e \ortex mixer

e -20°C and -80°C freezers

2. Safety Precautions:

o Wear appropriate personal protective equipment (PPE), including a lab coat, gloves, and
safety glasses.

» Handle the lyophilized powder and solutions in a clean, designated workspace to prevent
contamination.

e As an opioid peptide, handle Dynorphin B with care and follow all institutional guidelines for
the handling of potent biological compounds.

w

. Reconstitution of Stock Solution:
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» Before opening, allow the vial of lyophilized Dynorphin B (1-13) TFA to equilibrate to room
temperature for at least 15-20 minutes. This prevents condensation from forming inside the
vial, which can affect the stability of the peptide.[5]

 Briefly centrifuge the vial to ensure that all the lyophilized powder is at the bottom.

o Carefully open the vial and add the desired volume of sterile, high-purity water to achieve the
target concentration. For example, to prepare a 1 mM stock solution from 1 mg of the
peptide (Molecular Weight: 1684.86 g/mol ), add 0.5935 mL of water.[1]

o Gently vortex the vial until the peptide is completely dissolved. Visually inspect the solution to
ensure there are no particulates.

« If the intended use requires sterile conditions, the stock solution can be filter-sterilized using
a 0.22 um syringe filter.[1]

4. Aliquoting and Storage:

e To avoid repeated freeze-thaw cycles, which can degrade the peptide, it is critical to aliquot
the stock solution into smaller, single-use volumes in sterile, low-protein-binding
microcentrifuge tubes.[1][5][6]

o Label each aliquot clearly with the peptide name, concentration, and date of preparation.
e For short-term storage (up to 1 month), store the aliquots at -20°C.[1]
e For long-term storage (up to 6 months), store the aliquots at -80°C.[1]

 When an aliquot is needed, remove it from the freezer and allow it to thaw completely at
room temperature. Avoid warming the solution at elevated temperatures. Once thawed, any
unused portion should be discarded and not re-frozen.

Visualizing the Workflow

The following diagram illustrates the key steps in the preparation and storage of Dynorphin B
(1-13) TFA solutions.
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Preparation of Stock Solution

Start:
Lyophilized Dynorphin B (1-13) TFA

'

Equilibrate vial to
room temperature

'

Centrifuge vial to
collect powder

'

Reconstitute with
sterile water

'

Vortex to dissolve

Alivquoting and Storage

Aliquot into single-use tubes

For use within 1 month For use beyond 1 month

Short-term Storage Long-term Storage

-20°C (< 1 month) -80°C (< 6 months)

Click to download full resolution via product page

Workflow for Dynorphin B (1-13) TFA Preparation and Storage
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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